Cas no 90102-22-0 (4H-1-Benzopyran-8-carboxylic acid, 2-(4-ethylphenyl)-3-methyl-4-oxo-)

• Product name: 4H-1-Benzopyran-8-carboxylic acid, 2-(4-ethylphenyl)-3-methyl-4-oxo-
• CAS No: 90102-22-0
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 794228
• PubChem ID: 13288135

4H-1-Benzopyran-8-carboxylic acid, 2-(4-ethylphenyl)-3-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-8-carboxylic acid, 2-(4-ethylphenyl)-3-methyl-4-oxo-
• 2-(4-ethylphenyl)-3-methyl-4-oxochromene-8-carboxylic acid
• DTXSID90534869
• 2-(4-Ethylphenyl)-3-methyl-4-oxo-4H-chromene-8-carboxylic acid
• SCHEMBL10841410
• 90102-22-0
• 2-(4-Ethylphenyl)-3-methyl-4-oxo-4H-1-benzopyran-8-carboxylic acid

• Inchi： InChI=1S/C19H16O4/c1-3-12-7-9-13(10-8-12)17-11(2)16(20)14-5-4-6-15(19(21)22)18(14)23-17/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： STFLSUYAPQDIMV-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C(=CC=C3)C(=O)O)C

Computed Properties

• Exact Mass: 308.10485899g/mol
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų